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Compound of Interest

Compound Name: Furathiocarb

Cat. No.: B052073

Audience: Researchers, scientists, and drug development professionals.

Introduction

Furathiocarb is a broad-spectrum carbamate insecticide used to control a variety of
agricultural pests.[1] Upon entering a biological system, it undergoes extensive metabolism,
leading to the formation of several breakdown products known as metabolites. The primary
metabolite, carbofuran, is of significant toxicological concern.[1][2] Therefore, robust analytical
methods are essential for the identification and quantification of Furathiocarb and its
metabolites in various matrices to assess exposure and ensure food safety. This application
note provides a detailed protocol for the identification of Furathiocarb metabolites using Gas
Chromatography-Mass Spectrometry (GC-MS), a powerful technique for separating and
identifying volatile and semi-volatile compounds.

Metabolic Pathways of Furathiocarb

In mammals, Furathiocarb is metabolized primarily in the liver through two main phase |
pathways: the Carbofuran Metabolic Pathway and the Furathiocarb Oxidation Pathway.[1][2]

[3]

o Carbofuran Metabolic Pathway: This is the predominant route of metabolism, initiated by the
cleavage of the N-S bond, leading to the formation of carbofuran.[3] This pathway is primarily
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catalyzed by the cytochrome P450 enzyme CYP3A4.[1][2] Carbofuran is then further
metabolized into several products.

o Furathiocarb Oxidation Pathway: This is a minor pathway that involves the hydroxylation or
sulfoxidation of the parent Furathiocarb molecule.[1][2]

The major metabolites identified from these pathways are listed in Table 1.

Table 1: Major Metabolites of Furathiocarb

Metabolic Pathway Metabolite Name

Carbofuran Metabolic Pathway Carbofuran[1][2]

3-hydroxycarbofuran[1][2]

3-ketocarbofuran[1][2][4]

3-hydroxy-7-phenolcarbofuran[1][2]

3-keto-7-phenolcarbofuran[1][2]

7-phenolcarbofuran[1]

| Furathiocarb Oxidation Pathway | Hydroxylated/sulfoxidated derivatives[1][2] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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